ethyl 1,5-dimethyl-3-(morpholin-4-ylsulfonyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 1,5-dimethyl-3-morpholin-4-ylsulfonylpyrazole-4-carboxylate
• InChI: InChI=1S/C12H19N3O5S/c1-4-20-12(16)10-9(2)14(3)13-11(10)21(17,18)15-5-7-19-8-6-15/h4-8H2,1-3H3
• InChI Key: ICOGVISWNXTCBG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1S(=O)(=O)N2CCOCC2)C)C
• Molecular Formula: C12H19N3O5S
• Molecular Weight: 317.36 g/mol

Description

Ethyl 1,5-dimethyl-3-(morpholin-4-ylsulfonyl)-1H-pyrazole-4-carboxylate is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. This compound is a pyrazole derivative that has been synthesized using a specific method. In

Scientific Research Applications

Synthesis and Cancer Research Applications

• Synthesis of Novel Pyrazolo[1,5-a]pyrazin-4(5H)-one Derivatives: Research demonstrates the synthesis of substituted pyrazolo[1,5-a]pyrazin-4(5H)-one by reacting ethyl 1-(2-oxo-2-phenylethyl)-3-phenyl-1H-pyrazole-5-carboxylate derivatives. These compounds were shown to inhibit the growth of A549 and H322 lung cancer cells in dosage-dependent manners, highlighting their potential in cancer treatment (Zheng et al., 2011).

Molecular Interactions and Spectroscopic Analysis

• Studies on Molecular Weaker Interactions: Another study focused on ethyl 3,5-dimethyl-4-[3-(2-nitro-phenyl)-acryloyl]-1H-pyrrole-2-carboxylate (EDNPAPC), analyzing its geometrical, spectral, and thermodynamic properties. The study provides insights into the molecular interactions present in the molecule, contributing to the understanding of hydrogen bonding in dimer formation and its potential in designing materials for nonlinear optical (NLO) applications (Singh et al., 2013).

Synthesis of Morpholinylpyrrolyl Tetrahydrothieno[2,3-c] Isoquinoline

• Synthesis and Reactions of Some New Morpholinylpyrrolyl Derivatives: This research involved the synthesis of ethyl-5-morpholin-4-yl-1-(1H-pyrrol-1-yl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate and its derivatives, exploring their potential for further chemical reactions and applications in creating new heterocyclic compounds (Zaki et al., 2014).